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Compound of Interest

Compound Name:
4-Chloro-2-hydroxy-5-

methoxybenzaldehyde

CAS No.: 184766-53-8

Cat. No.: B3248245 Get Quote

Executive Summary & Core Directive
The Safety-Critical Mandate: The disposal of 4-Chloro-2-hydroxy-5-methoxybenzaldehyde is

dictated by two primary chemical features: its halogen content (Chlorine) and its phenolic

aldehyde structure. Unlike standard organic waste, the presence of chlorine requires high-

temperature incineration with specific flue-gas scrubbing to prevent the formation of

hydrochloric acid (HCl) and potential dioxins during combustion.

Operational Rule: Never dispose of this compound down the drain or in general trash. It must

be segregated into Halogenated Waste streams.[1]

Chemical Profile & Hazard Assessment
Before initiating disposal, you must validate the material against its hazard profile. This ensures

compatibility with waste containers and prevents dangerous cross-reactivity.
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Parameter Data Operational Implication

Chemical Name
4-Chloro-2-hydroxy-5-

methoxybenzaldehyde
Target Compound

Functional Groups
Aryl Chloride, Phenol,

Aldehyde, Ether

Acidic & Oxidizable: Segregate

from strong bases and

oxidizers.[2]

Physical State Solid (Powder/Crystalline)
Dust explosion risk if

aerosolized.

Primary Hazards
Skin/Eye Irritant (Cat 2), STOT

SE 3 (Resp)

PPE Mandatory: N95/P100

mask or Fume Hood use is

non-negotiable.

Reactivity
Incompatible with Strong

Oxidizers, Strong Bases

Do not mix with Nitric Acid or

Piranha solution in waste

streams.[2]

Waste Class Halogenated Organic
Requires incineration at

>1100°C with scrubbing.

Senior Scientist Insight: The phenolic hydroxyl group makes this compound slightly acidic.

While stable under normal conditions, accidental mixing with strong alkaline waste (e.g., NaOH

solutions) can generate heat and form phenolate salts, potentially pressurizing waste

containers. Always check pH compatibility.

Disposal Workflows
The following protocols are self-validating systems designed to minimize human error and

environmental release.

Protocol A: Solid Waste (Pure Substance or Spill Debris)
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Applicability: Expired chemicals, contaminated gloves, weighing boats, and spill cleanup

materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Mark clearly as "Hazardous Waste - Solid - Toxic/Irritant."

Segregation: Ensure the label explicitly states "Contains Halogens" or "Chlorinated

Organics." This signals the waste management team to route it to a halogen-specific

incinerator.

Sealing: Tape the lid to prevent loosening during transport.

Protocol B: Liquid Waste (Mother Liquors & Solutions)
Applicability: Reaction mixtures, HPLC effluent, or dissolved residues.

Stream Identification: This MUST go into the Halogenated Solvent carboy.

Why? Mixing halogenated waste with non-halogenated waste (like pure Acetone/Ethanol)

contaminates the entire non-halogenated volume, significantly increasing disposal costs

and complexity.

pH Check: If the solution is highly acidic or basic (due to workup), neutralize to pH 5–9

before adding to the solvent carboy to prevent container degradation or off-gassing.

Volume Control: Leave 10% headspace in the container to allow for thermal expansion.

Visualization: Waste Segregation Logic
The following diagram illustrates the critical decision pathways for segregating this specific

chemical.
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Figure 1: Decision matrix for segregating 4-Chloro-2-hydroxy-5-methoxybenzaldehyde
waste. Note the convergence on high-temperature incineration.

Spill Response Protocol
Immediate Action Required: Do not attempt to blow dust away. This compound is a respiratory

irritant.[3][4]

Step-by-Step Response:
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Isolate: Evacuate the immediate area of non-essential personnel. Mark the zone.

PPE Up: Don Safety Goggles, Nitrile Gloves (double gloving recommended), and a Lab

Coat. If the powder is fine and airborne, use an N95 respirator.

Dry Containment (Preferred):

Gently cover the spill with a damp paper towel to suppress dust.

Scoop the material using a plastic spatula or dustpan.

Critical: Do not use a vacuum cleaner unless it is a specialized HEPA-filtered unit for

hazardous chemicals. Standard vacuums will aerosolize the dust.

Wet Wipe: Clean the surface with a soap/water solution. Do not use bleach (potential

reaction with the aldehyde/phenol).

Disposal: Place all scoopings, paper towels, and gloves into the Solid Hazardous Waste

container (Protocol A).

Visualization: Spill Workflow
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Figure 2: Operational flow for containing and cleaning up spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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